Cas no 952183-22-1 (3-Amino-3-(4-ethylphenyl)acrylonitrile)

3-Amino-3-(4-ethylphenyl)acrylonitrile structure
952183-22-1 structure
Product Name:3-Amino-3-(4-ethylphenyl)acrylonitrile
CAS No:952183-22-1
MF:C11H12N2
MW:172.226382255554
MDL:MFCD09607902
CID:1078559
PubChem ID:44119157
Update Time:2025-04-20

3-Amino-3-(4-ethylphenyl)acrylonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-3-(4-ethylphenyl)acrylonitrile
    • (Z)-3-Amino-3-(4-ethylphenyl)prop-2-enenitrile
    • MFCD09607902
    • 952183-22-1
    • AKOS015854450
    • MDL: MFCD09607902
    • Inchi: 1S/C11H12N2/c1-2-9-3-5-10(6-4-9)11(13)7-8-12/h3-7H,2,13H2,1H3/b11-7-
    • InChI Key: AGVQRABGGDOKMX-XFFZJAGNSA-N
    • SMILES: N/C(=C\C#N)/C1C=CC(=CC=1)CC

Computed Properties

  • Exact Mass: 172.100048391g/mol
  • Monoisotopic Mass: 172.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Melting Point: 88-90

3-Amino-3-(4-ethylphenyl)acrylonitrile Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

3-Amino-3-(4-ethylphenyl)acrylonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR3673-1g
3-Amino-3-(4-ethylphenyl)acrylonitrile
952183-22-1
1g
£100.00 2023-09-02
Apollo Scientific
OR3673-5g
3-Amino-3-(4-ethylphenyl)acrylonitrile
952183-22-1
5g
£250.00 2023-09-02
Apollo Scientific
OR3673-10g
3-Amino-3-(4-ethylphenyl)acrylonitrile
952183-22-1
10g
£375.00 2023-09-02
abcr
AB258067-1 g
3-Amino-3-(4-ethylphenyl)acrylonitrile, 95%; .
952183-22-1 95%
1g
€187.10 2023-04-27
abcr
AB258067-5 g
3-Amino-3-(4-ethylphenyl)acrylonitrile, 95%; .
952183-22-1 95%
5g
€478.80 2023-04-27
abcr
AB258067-10 g
3-Amino-3-(4-ethylphenyl)acrylonitrile, 95%; .
952183-22-1 95%
10g
€769.30 2023-04-27
TRC
A898785-10mg
3-Amino-3-(4-ethylphenyl)acrylonitrile
952183-22-1
10mg
$ 50.00 2022-06-07
TRC
A898785-50mg
3-Amino-3-(4-ethylphenyl)acrylonitrile
952183-22-1
50mg
$ 65.00 2022-06-07
TRC
A898785-100mg
3-Amino-3-(4-ethylphenyl)acrylonitrile
952183-22-1
100mg
$ 80.00 2022-06-07
abcr
AB258067-500 mg
3-Amino-3-(4-ethylphenyl)acrylonitrile, 95%; .
952183-22-1 95%
500mg
€132.00 2023-04-27
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